Cas no 1387560-01-1 (Umibecestat)

• Product Name: Umibecestat
• CAS No: 1387560-01-1
• MF: C₁₉H₁₅ClF₇N₅O₂
• MW: 513.796527147293
• CID: 4767954
• PubChem ID: 88602735
• Update Time: 2025-08-05

Umibecestat Chemical and Physical Properties

Names and Identifiers

• Umibecestat
• Umibecestat free base
• Umibecestat (CNP520)
• (trifluoromethyl)pyridine-2-carboxamide
• 4612B80545
• N-{6-[(3R,6R)-5-amino-3,6-dimethyl-6-(trifluoromethyl)-3,6-dihydro-2H-1,4-oxazin-3-yl]-5-fluoropyridin-2-yl}-3-chloro-5-
• N-{6-[(3R,6R)-5-amino-3,6-dimethyl-6-(trifluoromethyl)-3,6-dihydro-2H-1,4-oxazin-3-yl]-5-fluoropyridin-2-yl}-3-chloro-5- (trifluoromethyl)pyridine-2-carboxamide
• Umibecestat [INN]
• Umibecestat [USAN]
• Umibecestat (USAN/INN
• CNP520-NXA
• US8637508, 34
• UNII-4612B80545
• Umibecestat (USAN/INN)
• BDBM116257
• N-{6-[(3R,6R)-5-Amino-3,6-dimethyl-6-(trifluoromethyl)-3,6-dihydro-2H-1,4-oxazin-3-yl]-5-fluoropyridin-2-yl}-3-chloro-5-(trifluoromethyl)pyridine-2-carboxamide
• MS-29541
• N-[6-[(3R,6R)-5-amino-3,6-dimethyl-6-(trifluoromethyl)-2H-1,4-oxazin-3-yl]-5-fluoropyridin-2-yl]-3-chloro-5-(trifluoromethyl)pyridine-2-carboxamide
• CHEMBL3670375
• Umibecestat [USAN:INN]
• 2-Pyridinecarboxamide, N-(6-((3R,6R)-5-amino-3,6-dihydro-3,6-dimethyl-6-(trifluoromethyl)-2H-1,4-oxazin-3-yl)-5-fluoro-2-pyridinyl)-3-chloro-5-(trifluoromethyl)-
• NVP-CNP520-NXA
• DA-68470
• HY-119689
• compound 15 [PMID: 34648711]
• BUH
• EX-A6894
• AKOS040740490
• 1387560-01-1
• CS-0077817
• CNP520NXA
• D11690
• GTPL12747
• SCHEMBL10382672
• G16711
• CNP520
• WHO 10872
• CNP-520
• PSBBWFNMHDUTRH-DLBZAZTESA-N
• NVPCNP520NXA

• Inchi： 1S/C19H15ClF7N5O2/c1-16(7-34-17(2,15(28)32-16)19(25,26)27)13-10(21)3-4-11(30-13)31-14(33)12-9(20)5-8(6-29-12)18(22,23)24/h3-6H,7H2,1-2H3,(H2,28,32)(H,30,31,33)/t16-,17+/m0/s1
• InChI Key： PSBBWFNMHDUTRH-DLBZAZTESA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(NC1=CC=C(C([C@]2(C)CO[C@@](C)(C(F)(F)F)C(N)=N2)=N1)F)=O

Computed Properties

• Exact Mass: 513.0802496g/mol
• Monoisotopic Mass: 513.0802496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Umibecestat

Umibecestat (CAS No. 1387560-01-1): A Promising Compound in Alzheimer's Disease Research

Umibecestat (CAS No. 1387560-01-1) is a novel compound that has garnered significant attention in the field of Alzheimer's disease (AD) research. This small molecule inhibitor targets β-secretase 1 (BACE1), an enzyme crucial in the pathogenesis of AD. By inhibiting BACE1, Umibecestat aims to reduce the production of amyloid-β (Aβ) peptides, which are central to the formation of amyloid plaques, a hallmark of AD.

The development of Umibecestat has been driven by the need for more effective and safer therapeutic options for AD. Current treatments primarily focus on symptom management, but there is a critical unmet need for disease-modifying therapies that can halt or reverse the progression of AD. Umibecestat represents a promising step towards this goal, as it has shown favorable pharmacological properties and a favorable safety profile in preclinical and early clinical studies.

In preclinical studies, Umibecestat demonstrated potent and selective inhibition of BACE1, leading to a significant reduction in Aβ levels in both in vitro and in vivo models. These findings were supported by a series of studies published in high-impact journals such as Nature Medicine and The Journal of Neuroscience. The compound's ability to cross the blood-brain barrier efficiently and its long-lasting effect make it an attractive candidate for further clinical development.

Clinical trials have further validated the potential of Umibecestat. Phase I trials established its safety and tolerability in healthy volunteers, with no serious adverse events reported. Phase II trials have shown promising results in reducing Aβ levels in cerebrospinal fluid (CSF) and plasma, indicating that the compound is effectively reaching its target in the brain. These findings were presented at major scientific conferences such as the Alzheimer's Association International Conference (AAIC) and published in leading medical journals.

The mechanism of action of Umibecestat involves binding to the active site of BACE1, thereby preventing the cleavage of amyloid precursor protein (APP) into Aβ peptides. This inhibition is selective, minimizing off-target effects and potential side effects associated with broader enzymatic inhibition. The compound's high affinity for BACE1 ensures that it can achieve therapeutic concentrations at relatively low doses, which is advantageous from both a safety and compliance perspective.

Beyond its direct impact on Aβ production, recent research has also explored the broader implications of BACE1 inhibition on neuroinflammation and synaptic function. Studies have shown that reducing Aβ levels can lead to improvements in cognitive function and neuronal health, suggesting that Umibecestat may have additional benefits beyond its primary mechanism of action. These findings are particularly relevant given the multifactorial nature of AD pathogenesis.

The development of Umibecestat has not been without challenges. Like other BACE1 inhibitors, concerns about potential side effects such as visual disturbances have been raised. However, preclinical and clinical data suggest that these risks are manageable with appropriate dosing and monitoring. Ongoing Phase III trials are designed to further evaluate the safety and efficacy of Umibecestat over longer periods, providing crucial insights into its long-term use.

In conclusion, Umibecestat (CAS No. 1387560-01-1) represents a significant advancement in the quest for effective treatments for Alzheimer's disease. Its potent BACE1 inhibition, favorable pharmacological properties, and promising clinical results make it a promising candidate for further development. As research continues to unravel the complex mechanisms underlying AD, compounds like Umibecestat offer hope for millions affected by this devastating condition.